2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[4-methyl-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H18N4O4S/c1-18-13(16-17-14(18)23-7-11(15)19)8-5-9(20-2)12(22-4)10(6-8)21-3/h5-6H,7H2,1-4H3,(H2,15,19)
• InChI Key: DMXBGJWOWRDMRE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C14H18N4O4S
• Molecular Weight: 338.38 g/mol

Description

2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
Studies have shown that 2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has biochemical and physiological effects on cancer cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its potential anticancer properties. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research involving 2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One direction is to further investigate its mechanism of action in order to optimize its use in experiments. Another direction is to explore its potential applications in other fields, such as agriculture and environmental science. Additionally, research could be conducted to investigate its potential as a drug candidate for other diseases besides cancer.
Conclusion
In conclusion, 2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its use in experiments.

Synthesis Methods

The synthesis of 2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can be achieved using a variety of methods. One such method involves the reaction of 4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol with chloroacetyl chloride in the presence of a base. The reaction yields the desired compound as a yellow solid.

Scientific Research Applications

2-{[4-methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has potential applications in various scientific research fields. One such application is in the field of medicinal chemistry, where it has been studied for its anticancer properties. Studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro.